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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169984

Introduction

Topaz is a powerful tool for particle picking in cryo-electron microscopy (cryo-EM) that utilizes a
convolutional neural network.[1][2] Its integration into CryoSPARC allows researchers to
leverage deep learning for automated and accurate particle identification, either by training a
model on a small subset of manually picked particles or by using pre-trained models.[2][3] This
guide provides a detailed, step-by-step protocol for installing and configuring Topaz for use
within the CryoSPARC environment. The primary challenge in this integration is managing
Python environments, as both CryoSPARC and Topaz have specific dependencies.[3] The
recommended approach is to install Topaz in a separate, dedicated Conda environment and
use a wrapper script to ensure compatibility and prevent conflicts.[3][4]

Prerequisites
Before proceeding with the installation, ensure the following requirements are met:

o CryoSPARC Installation: A fully functional CryoSPARC instance (master and at least one
worker) must be installed.[5]

¢ System Requirements:

o The CryoSPARC worker node(s) must have a compatible NVIDIA GPU and the required
NVIDIA driver (version 520.61.05 or newer for CryoSPARC v4.4+).[6]
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o A common, non-privileged Linux user account must exist on the master and all worker
nodes, with the same user ID (UID).[6]

o Ashared file system accessible via the same absolute path on all nodes is required.[6]

e Anaconda or Miniforge: A separate installation of Anaconda or Miniforge3 is required on the

worker node(s).[3]

o Crucially, do not use the Conda installation that is bundled with CryoSPARC, as this
directory is removed during CryoSPARC updates.[3][7]

o For multi-worker or cluster setups, the installation path for Anaconda/Miniforge must be
identical across all worker nodes and the master node.[3]

o The CryoSPARC Linux user must have read and execute permissions for the
Anaconda/Miniforge installation directory.[3]

Installation and Configuration Protocol

This protocol details the steps to create a dedicated environment for Topaz, install the
package, and configure CryoSPARC to utilize it. The commands should be executed on the
CryoSPARC worker machine(s).

Phase 1: Create a Dedicated Conda Environment

To avoid conflicts with CryoSPARC's internal Python environment, a new Conda environment
must be created specifically for Topaz.

e Log in to the worker node via SSH as the CryoSPARC user.

» Create a new Conda environment. For Topaz version 0.2.5, a Python 3.6 environment is

recommended.[3]
o Activate the new environment:

Your terminal prompt should now be prefixed with (topaz).

Phase 2: Install Topaz
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With the dedicated environment activated, install the Topaz package and its dependencies.

« Install Topaz using Conda. The following command installs Topaz along with its necessary
PyTorch dependency.

» (Alternative for specific CUDA versions) If you encounter issues related to GPU compatibility,
you may need to specify the CUDA toolkit version during installation. For example:[8]

 Verify the Topaz installation within the Conda environment by checking its version.

The output should display the installed Topaz version, for example, TOPAZ 0.2.5a.[3]

Phase 3: Locate the Topaz Executable

CryoSPARC needs the absolute path to the Topaz executable to run jobs.
o Ensure the topaz Conda environment is still active.
e Find the path to the executable:

» Note the full path returned by the command. It will typically be similar to
/path/to/your/anaconda3/envs/topaz/bin/topaz.[7]

Phase 4: Create a Wrapper Script (Highly
Recommended)

A wrapper script is the most robust method for calling Topaz from CryoSPARC. It ensures the
correct Conda environment is activated and prevents conflicts with CryoSPARC's environment.

[3]

o Create a new file named topaz.sh in a memorable location (e.g., your home directory or a
dedicated scripts folder).

o Copy and paste the following script into the file. This script is adapted from the official
CryoSPARC guide.[3]

o IMPORTANT: Modify the ANACONDA _PATH variable on line 17 to match the installation
directory of your Anaconda or Miniforge.[3]
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e Save and close the file (in nano, press Ctrl+X, then Y, then Enter).

o Make the script executable:

CryoSPARC Configuration

The final step is to point CryoSPARC to the Topaz executable or the wrapper script.
e Open the CryoSPARC web interface.

e Build a Topaz job (e.g., Topaz Train).[9]

 In the "Job Builder", locate the Path to Topaz executable parameter.[3]

o Enter the full, absolute path to the topaz.sh wrapper script you created (e.g.,
/home/cryosparc_user/topaz.sh). Using the wrapper script is strongly recommended over
the direct executable path.[3][10]

o (Optional) Set as Project Default: In CryoSPARC v4.0.2 and newer, you can set this path as
a default for all new Topaz jobs within a project. Navigate to the project view, select a
project, and find the 'Project Level Parameters' module in the sidebar to set the path.[3]

Verification

To confirm that the integration is successful:
e Queue a Topaz Train job with a small number of micrographs.[11]
¢ Open the job's "Event Log" while it is running.

o Check for errors. A successful setup will proceed without errors like topaz did not produce
valid output or OSError: [Errno 2] No such file or directory.[3][12] The log should also indicate
that Topaz is running and, if applicable, utilizing the GPU.[4]

Summary of Key Parameters

The following table summarizes essential information for the installation process.
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Parameter

Recommended Value /
Description

Citation

Software

Topaz Version

0.2.5 or newer

[3]

Python Version

3.6 (for Topaz 0.2.5)

[3]

Anaconda/Miniforge

Latest version, installed

separately from CryoSPARC

[3]

Environment & Paths

Conda Environment Name

topaz

[7]

Topaz Executable Path

/path/to/anaconda3/envs/topaz

/bin/topaz

[3]

Wrapper Script Path

/path/tolyour/topaz.sh (User-
defined)

[3]

CryoSPARC Parameter

Path to Topaz executable
(should point to the wrapper

script)

[3]19]

Installation Workflow Diagram

The following diagram illustrates the logical flow of the installation and configuration process.
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Prerequisites

CryoSPARC & Anaconda
Installed on Worker Node(s)

[Installation on Worker Node\

1. Create Conda Environment
(e.g., topaz' with Python 3.6)

2. Install Topaz Package

‘conda install topaz ...'

3. Locate Executable
‘which topaz'

\_

(Recommended Configuration\

J

4. Create 'topaz.sh'

Wrapper Script

5. Make Script Executable
‘chmod +x topaz.sh'
- J

CryoSPARC Ul

6. Set Executable Path
in Topaz Job Parameters

7. Run & Verify
Topaz Job

- J

Topaz Installation Workflow for CryoSPARC

Click to download full resolution via product page

Caption: Logical workflow for installing and configuring Topaz in CryoSPARC.
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Troubleshooting Common Issues
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Issue | Error Message

Probable Cause & Solution

Citation

OSError: [Errno 2] No such file

or directory

The path provided in
CryoSPARC is incorrect, or the
file is not accessible by the
CryoSPARC user on the
worker node. Solution: Verify
the absolute path to your
topaz.sh script is correct.
Ensure the script is executable
(chmod +x) and its location is
accessible on all worker nodes

with an identical path.

[12]

topaz did not produce valid

output

This is often caused by a
Python or Conda environment
conflict between CryoSPARC
and Topaz. Solution: This error
strongly indicates the need for
a wrapper script (topaz.sh). If
you are already using one,
ensure it correctly deactivates
the base environment and
activates the topaz
environment before executing

the command.

[3]

Job fails with CUDA or PyTorch

errors

There is a mismatch between
the installed PyTorch, the
CUDA toolkit version, and the
NVIDIA driver. Solution: Re-
install Topaz in its Conda
environment using a more
specific command that
matches your system's CUDA
version, e.g., conda install
topaz cudatoolkit=11.7 -c

tbepler -c pytorch -c nvidia.

[8]
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Topaz is not correctly

identifying the GPU, or there is

a resource conflict. Solution:

Check the CryoSPARC job log

to see if Topaz reports "Falling

back to CPU". Ensure your [4]
worker node has sufficient

Topaz jobs run on CPU instead
of GPU

GPU memory and that the
NVIDIA drivers are correctly
installed and accessible to the
CryoSPARC user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Installing Topaz in
CryoSPARC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169984+#step-by-step-guide-to-installing-topaz-in-
cryosparc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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